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Compound of Interest

Compound Name: Lithium acrylate

Cat. No.: B087370 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the calculated molecular weight of

lithium acrylate. The information herein is intended to support research and development

activities where precise molecular weight is a critical parameter.

Chemical Formula and Elemental Composition
Lithium acrylate is an organic salt with the chemical formula C₃H₃LiO₂.[1] This formula

indicates that each molecule of lithium acrylate is composed of the following elements:

Carbon (C): 3 atoms

Hydrogen (H): 3 atoms

Lithium (Li): 1 atom

Oxygen (O): 2 atoms

Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The standard atomic weights for the elements present in lithium acrylate are:

Lithium (Li): approximately 6.94 u[1][2][3]
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Carbon (C): approximately 12.011 u

Hydrogen (H): approximately 1.008 u[4]

Oxygen (O): approximately 15.999 u[5]

The calculated molecular weight of lithium acrylate is determined as follows:

(3 × Atomic Weight of C) + (3 × Atomic Weight of H) + (1 × Atomic Weight of Li) + (2 × Atomic

Weight of O)

(3 × 12.011) + (3 × 1.008) + (1 × 6.94) + (2 × 15.999) = 78.00 g/mol [1]

Data Presentation: Atomic and Molecular Weights
For clarity and ease of comparison, the quantitative data used in the molecular weight

calculation is summarized in the table below.

Element Symbol Quantity
Atomic Weight
(u)

Total
Contribution
(u)

Carbon C 3 12.011 36.033

Hydrogen H 3 1.008 3.024

Lithium Li 1 6.94 6.94

Oxygen O 2 15.999 31.998

Total 78.00

Visualization of Elemental Composition
The following diagram illustrates the elemental composition of lithium acrylate, providing a

clear visual representation of the atoms that constitute the molecule.
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Elemental Composition

Lithium Acrylate (C₃H₃LiO₂)
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Caption: Elemental composition of Lithium Acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b087370#calculated-molecular-weight-of-lithium-
acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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